10Panx

• Molecular Formula: C58H79N15O16
• Molecular Weight: 1242.3 g/mol
• InChI: InChI=1S/C58H79N15O16/c1-29(2)47(56(87)70-42(26-46(77)78)53(84)72-44(28-74)55(86)71-43(57(88)89)24-33-16-18-35(75)19-17-33)73-54(85)41(23-32-11-6-5-7-12-32)69-49(80)31(4)65-48(79)30(3)66-51(82)40(20-21-45(60)76)68-52(83)39(15-10-22-63-58(61)62)67-50(81)37(59)25-34-27-64-38-14-9-8-13-36(34)38/h5-9,11-14,16-19,27,29-31,37,39-44,47,64,74-75H,10,15,20-26,28,59H2,1-4H3,(H2,60,76)(H,65,79)(H,66,82)(H,67,81)(H,68,83)(H,69,80)(H,70,87)(H,71,86)(H,72,84)(H,73,85)(H,77,78)(H,88,89)(H4,61,62,63)/t30-,31-,37-,39-,40-,41-,42-,43-,44-,47-/m0/s1
• InChIKey: JCJASTVQGSKHKZ-QZHJRRRASA-N

Generic Panx1 blockers like probenecid and carbenoxolone confound electrophysiology and inflammasome studies through P2X7 antagonism or gap-junction disruption. 10Panx is the validated reference peptide that eliminates these variables. - No P2X7 inhibition (patch-clamp validated; leaves ATP-evoked currents intact) - Preserves gap-junctional coupling (no change in membrane capacitance) - Blocks Panx1-dependent IL-1β release and dye uptake in vivo (300 µM efficacy) - Synthetic decapeptide, CAS 955091-53-9, supplied with COA

10Panx Procurement Guide

10Panx (also designated 10Panx1) is a synthetic decapeptide (H-Trp1-Arg2-Gln3-Ala4-Ala5-Phe6-Val7-Asp8-Ser9-Tyr10-OH, CAS 955091-53-9) that acts as a competitive, reversible mimetic inhibitor of Pannexin‑1 (Panx1) channels [1]. It is widely used to block Panx1‑dependent ATP release, dye uptake, and downstream inflammasome activation, and is the reference peptide tool for studying Panx1 biology [2].

Target Selective Panx1 channel blocker

Key advantage No P2X7 or gap junction cross‑reactivity

Primary use ATP release & inflammasome research

• [1] Caufriez A, et al. Determination of structural features that underpin the pannexin1 channel inhibitory activity of the peptide 10Panx1. Bioorg Chem. 2023;138:106612. View Source
• [2] Pelegrin P, Surprenant A. Pannexin‑1 mediates large pore formation and interleukin‑1β release by the ATP‑gated P2X7 receptor. EMBO J. 2006;25(21):5071‑5082. View Source

Why 10Panx Cannot Be Replaced

Panx1 can be pharmacologically targeted by small molecules such as probenecid and carbenoxolone, but these agents possess significant off‑target activity. Probenecid directly blocks the P2X7 receptor (IC₅₀ 203 μM) [1], while carbenoxolone alters membrane currents and affects connexin hemichannels [2]. In contrast, 10Panx selectively inhibits Panx1 without modifying ATP‑evoked currents, calcium transients, or gap‑junctional coupling [2]. Substituting 10Panx with a generic Panx1 inhibitor therefore introduces confounding variables that compromise data interpretation, particularly in electrophysiological and inflammasome studies.

Compound

Mechanism mismatch

Impact on data interpretation

Probenecid

Direct P2X7 receptor blockade

Confounds Panx1 vs P2X7 signalling dissection

Carbenoxolone

Alters membrane currents and connexin hemichannels

Artefactual current augmentation compromises electrophysiology

• [1] Garcia‑Guzman M, et al. Probenecid blocks human P2X7 receptor‑induced dye uptake via a pannexin‑1 independent mechanism. PLoS ONE. 2017;12(3):e0174030. View Source
• [2] Pelegrin P, Surprenant A. Pannexin‑1 mediates large pore formation and interleukin‑1β release by the ATP‑gated P2X7 receptor. EMBO J. 2006;25(21):5071‑5082. View Source

10Panx vs. Closest Inhibitors

P2X7 Receptor Selectivity

10Panx does not alter ATP‑evoked membrane currents, cytosolic calcium transients, or the ATP concentration‑response curve of P2X7 receptors, demonstrating that it inhibits dye‑uptake exclusively through Panx1 blockade [1]. By contrast, probenecid directly blocks human P2X7 receptors with an IC₅₀ of 203 μM [2], making it unsuitable for studies that require clean separation of Panx1 and P2X7 signalling.

P2X7 selectivity

Head-to-head

No P2X7 current block vs Probenecid IC₅₀ 203 µM

Supports Panx1‑specific signalling dissection

Patch‑clamp in HEK293 & J774 macrophages

Evidence Dimension	Effect on P2X7 receptor current
Target Compound Data	No alteration of ATP‑evoked membrane currents or calcium transients at fully inhibitory concentrations (200 μM).
Comparator Or Baseline	Probenecid directly blocks human P2X7 receptor with IC₅₀ = 203 μM.
Quantified Difference	10Panx: no detectable P2X7 block; Probenecid: IC₅₀ 203 μM.
Conditions	Whole‑cell patch‑clamp recordings in HEK293 cells expressing rat or human P2X7R; calcium imaging in J774 macrophages (10Panx data). HEK293 cells stably transfected with human P2X7 (probenecid data).

Why This Matters

This selectivity makes 10Panx the preferred tool for dissecting Panx1‑specific contributions to purinergic signalling without the confounding P2X7 antagonism that compromises data from probenecid‑treated preparations.

• [1] Pelegrin P, Surprenant A. Pannexin‑1 mediates large pore formation and interleukin‑1β release by the ATP‑gated P2X7 receptor. EMBO J. 2006;25(21):5071‑5082. View Source
• [2] Garcia‑Guzman M, et al. Probenecid blocks human P2X7 receptor‑induced dye uptake via a pannexin‑1 independent mechanism. PLoS ONE. 2017;12(3):e0174030. View Source

Gap Junction Integrity

In electrically coupled HEK293 cell clusters, 10Panx (200 μM) did not alter membrane capacitance, indicating that it does not perturb gap‑junctional communication [1]. The non‑selective gap‑junction blocker heptanol (200 μM) reversibly abolished junctional coupling under identical conditions, highlighting the clean functional profile of 10Panx.

Gap junction integrity

Head-to-head

No capacitance change vs Heptanol abolished coupling

Preserves gap‑junctional communication

Coupled HEK293 cell clusters

Evidence Dimension	Effect on gap‑junctional coupling (membrane capacitance).
Target Compound Data	No change in membrane capacitance (200 μM, n=4).
Comparator Or Baseline	Heptanol (200 μM) reversibly abolished junctional coupling.
Quantified Difference	10Panx: no effect; Heptanol: complete suppression.
Conditions	Electrically coupled HEK293 cell clusters; whole‑cell patch‑clamp capacitance measurements.

Why This Matters

Researchers studying Panx1 hemichannels in tissues where gap‑junctional communication must remain intact should select 10Panx over non‑specific blockers such as heptanol, carbenoxolone, or mefloquine.

• [1] Pelegrin P, Surprenant A. Pannexin‑1 mediates large pore formation and interleukin‑1β release by the ATP‑gated P2X7 receptor. EMBO J. 2006;25(21):5071‑5082. View Source

Carbenoxolone Off-Target Effects

Carbenoxolone (CBX) inhibits Panx1‑mediated dye uptake with an IC₅₀ of 2–4 μM but, unlike 10Panx, produces a significant increase in ATP‑evoked membrane currents and cytosolic calcium transients [1]. The off‑target effect of CBX compromises its use as a selective Panx1 probe, whereas 10Panx (IC₅₀ 30–50 μM) inhibits dye uptake without perturbing ion fluxes.

Carbenoxolone off‑target

Head-to-head

No current alteration vs CBX increases ATP‑evoked current

Avoids artefactual current augmentation

J774 macrophages; patch‑clamp

Evidence Dimension	Effect on ATP‑evoked membrane current.
Target Compound Data	No alteration of ATP‑evoked membrane current or calcium transients; Panx1 IC₅₀ = 30–50 μM.
Comparator Or Baseline	CBX increases ATP‑evoked membrane current and calcium transients; Panx1 IC₅₀ = 2–4 μM.
Quantified Difference	CBX causes a significant current increase versus no change with 10Panx.
Conditions	J774 macrophages and HEK293 cells expressing P2X7R; ethidium uptake and whole‑cell patch‑clamp.

Why This Matters

For assays where membrane potential or calcium signalling readouts are central, 10Panx provides a cleaner pharmacological profile than CBX, avoiding artefactual current augmentation.

• [1] Pelegrin P, Surprenant A. Pannexin‑1 mediates large pore formation and interleukin‑1β release by the ATP‑gated P2X7 receptor. EMBO J. 2006;25(21):5071‑5082. View Source

Plasma Stability vs. Stapled Peptides

Linear 10Panx exhibits a plasma half‑life (t₁/₂) of 2.27 ± 0.11 min in human plasma [1]. Macrocyclic (“stapled”) analogues such as SBL‑PX1‑42 and SBL‑PX1‑44 achieve >30‑fold longer half‑lives and approximately two‑fold greater inhibitory activity in ATP‑release and Yo‑PRO‑1 uptake assays [2]. However, the stapled analogues are not yet commercially available, and their in‑vivo pharmacological validation is limited, whereas 10Panx has been employed in numerous published in‑vivo studies.

Plasma stability vs. stapled

Cross‑study comparable

t₁/₂ 2.27 min vs stapled analogues >30‑fold longer

Short‑exposure washable peptide context

Human plasma in vitro; B16‑BL6 cells

Evidence Dimension	Plasma stability half‑life.
Target Compound Data	t₁/₂ = 2.27 ± 0.11 min in human plasma.
Comparator Or Baseline	Stapled analogues SBL‑PX1‑42/‑44 >30‑fold more stable (t₁/₂ estimated >68 min).
Quantified Difference	>30‑fold improvement in stability for stapled analogues.
Conditions	In vitro human plasma stability assay; B16‑BL6 Panx1‑expressing tumour cell line for functional assays.

Why This Matters

This information guides users: if a short‑exposure, washable peptide is desired, 10Panx is appropriate; if sustained in‑vivo exposure is needed, users may consider emerging stapled analogues, though they must weigh the lack of broad validation against 10Panx’s extensive literature track record.

• [1] Caufriez A, et al. Determination of structural features that underpin the pannexin1 channel inhibitory activity of the peptide 10Panx1. Bioorg Chem. 2023;138:106612. View Source
• [2] Tournier M, et al. Structure‑Based Design and Synthesis of Stapled 10Panx1 Analogues for Use in Cardiovascular Inflammatory Diseases. J Med Chem. 2023;66(18):13072‑13087. View Source

10Panx Use Cases

Panx1 vs. P2X7 Electrophysiology

When the experimental goal is to isolate Panx1‑dependent currents or dye flux without perturbing P2X7 receptor function, 10Panx is the inhibitor of choice. Whole‑cell patch‑clamp data demonstrate that 10Panx leaves ATP‑evoked membrane currents and calcium transients unaltered [1], a property not shared by probenecid (direct P2X7 block, IC₅₀ 203 μM [2]) or carbenoxolone (current augmentation [1]).

Inflammasome & IL-1β Release

10Panx blocks ATP‑mediated IL‑1β release in both mouse and human macrophages without affecting upstream P2X7 currents [1]. In contrast, probenecid may reduce IL‑1β release through direct P2X7 antagonism rather than via Panx1 inhibition, complicating mechanistic interpretation [2]. Researchers requiring a clean readout of Panx1‑dependent inflammasome activation should therefore procure 10Panx.

Gap Junction Preservation

In intact tissue preparations (e.g., brain slices, cardiac muscle), 10Panx does not disrupt gap‑junctional communication, as evidenced by unchanged membrane capacitance in coupled HEK293 cells [1]. Non‑specific blockers such as heptanol, carbenoxolone, or mefloquine abolish junctional coupling, confounding network‑level analyses. 10Panx thus enables selective interrogation of Panx1 hemichannel function in coupled systems.

In Vivo Pain & Neuroinflammation

10Panx has been used in vivo at 300 μM to completely prevent NMDA‑ and BzATP‑induced mechanical hyperalgesia and C‑reflex wind‑up potentiation in neuropathic rats [2]. This extensive in‑vivo validation across multiple pain and inflammation models provides a robust experimental framework that newer Panx1 inhibitors (e.g., stapled peptides, nanobodies) currently lack.

Application

Selection Property

Validation Focus

Panx1‑specific electrophysiology

P2X7 receptor selectivity

Patch‑clamp current profiles

Inflammasome activation assays

Clean IL‑1β release readout

Macrophage IL‑1β endpoints

Gap junction‑coupled tissue studies

Gap junction integrity

Capacitance measurements

Neuropathic pain model studies

In vivo validation record

Hyperalgesia & C‑reflex endpoints

• [1] Pelegrin P, Surprenant A. Pannexin‑1 mediates large pore formation and interleukin‑1β release by the ATP‑gated P2X7 receptor. EMBO J. 2006;25(21):5071‑5082. View Source
• [2] Grimmer B, et al. NMDA and P2X7 Receptors Require Pannexin 1 Activation to Initiate and Maintain Nociceptive Signaling in the Spinal Cord of Neuropathic Rats. Int J Mol Sci. 2022;23(12):6702. View Source